N-allyl-4-[methyl(2-thienylsulfonyl)amino]benzamide

• IUPAC Name: 4-[methyl(thiophen-2-ylsulfonyl)amino]-N-prop-2-enylbenzamide
• InChI: InChI=1S/C15H16N2O3S2/c1-3-10-16-15(18)12-6-8-13(9-7-12)17(2)22(19,20)14-5-4-11-21-14/h3-9,11H,1,10H2,2H3,(H,16,18)
• InChI Key: KIGNLMJXHVGURJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)C(=O)NCC=C)S(=O)(=O)C2=CC=CS2
• Molecular Formula: C15H16N2O3S2
• Molecular Weight: 336.4 g/mol

Description

N-allyl-4-[methyl(2-thienylsulfonyl)amino]benzamide, also known as MTSA, is a chemical compound with potential applications in scientific research. MTSA is a sulfonamide derivative that has been studied for its ability to inhibit the activity of certain enzymes and proteins in biological systems. In

Mechanism of Action

N-allyl-4-[methyl(2-thienylsulfonyl)amino]benzamide inhibits the activity of carbonic anhydrase IX and protein kinase CK2 by binding to the active site of these enzymes and preventing their activity. The exact mechanism of inhibition is not fully understood, but it is believed to involve the formation of a stable complex between N-allyl-4-[methyl(2-thienylsulfonyl)amino]benzamide and the enzyme or protein.
Biochemical and Physiological Effects:
N-allyl-4-[methyl(2-thienylsulfonyl)amino]benzamide has been shown to have a range of biochemical and physiological effects in biological systems. It has been shown to reduce tumor growth in animal models of cancer and increase sensitivity to chemotherapy. It has also been shown to reduce cell growth and increase apoptosis in cancer cells. N-allyl-4-[methyl(2-thienylsulfonyl)amino]benzamide has potential applications in the treatment of cancer and other diseases where the inhibition of specific enzymes or proteins is desired.

Advantages and Limitations for Lab Experiments

The advantages of using N-allyl-4-[methyl(2-thienylsulfonyl)amino]benzamide in lab experiments include its ability to selectively inhibit the activity of specific enzymes and proteins, its potential applications in the treatment of cancer and other diseases, and its relatively low toxicity compared to other drugs. However, there are also limitations to using N-allyl-4-[methyl(2-thienylsulfonyl)amino]benzamide in lab experiments. The synthesis of N-allyl-4-[methyl(2-thienylsulfonyl)amino]benzamide is a complex process that requires careful attention to detail and precise control of reaction conditions. In addition, the exact mechanism of inhibition is not fully understood, which makes it difficult to predict the effects of N-allyl-4-[methyl(2-thienylsulfonyl)amino]benzamide on biological systems.

Future Directions

There are many potential future directions for the use of N-allyl-4-[methyl(2-thienylsulfonyl)amino]benzamide in scientific research. One area of interest is the development of new cancer therapies based on the inhibition of carbonic anhydrase IX or protein kinase CK2. N-allyl-4-[methyl(2-thienylsulfonyl)amino]benzamide could also be used to study the role of these enzymes and proteins in biological systems and to identify new targets for drug development. In addition, the synthesis of N-allyl-4-[methyl(2-thienylsulfonyl)amino]benzamide could be optimized to improve yields and reduce costs, making it more accessible for scientific research. Overall, N-allyl-4-[methyl(2-thienylsulfonyl)amino]benzamide has the potential to be a valuable tool for scientific research and drug development in the future.

Scientific Research Applications

N-allyl-4-[methyl(2-thienylsulfonyl)amino]benzamide has potential applications in scientific research due to its ability to inhibit the activity of certain enzymes and proteins. It has been studied for its ability to inhibit the activity of carbonic anhydrase IX, which is overexpressed in many types of cancer. Inhibition of carbonic anhydrase IX can lead to reduced tumor growth and increased sensitivity to chemotherapy. N-allyl-4-[methyl(2-thienylsulfonyl)amino]benzamide has also been studied for its ability to inhibit the activity of protein kinase CK2, which is involved in cell proliferation and survival. Inhibition of CK2 can lead to reduced cell growth and increased apoptosis.